2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline

• IUPAC Name: 2-phenyl-3-(piperidin-1-ylmethyl)imidazo[2,1-a]isoquinoline
• InChI: InChI=1S/C23H23N3/c1-3-10-19(11-4-1)22-21(17-25-14-7-2-8-15-25)26-16-13-18-9-5-6-12-20(18)23(26)24-22/h1,3-6,9-13,16H,2,7-8,14-15,17H2
• InChI Key: RMOPCVNTHPNOCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(N=C3N2C=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C23H23N3
• Molecular Weight: 341.4 g/mol
• Solubility: 8.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it may work by modulating the activity of certain neurotransmitters in the brain, which could have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline can have a range of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, which could have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a range of potential applications in various areas of scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for research involving 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline. For example, further studies could be conducted to better understand its mechanism of action, which could lead to the development of more effective treatments for cancer and neurological disorders. Additionally, studies could be conducted to investigate its potential applications in other areas of scientific research, such as drug discovery and development.

Synthesis Methods

The synthesis of 2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline involves the reaction of 2-phenylimidazo[1,2-a]pyridine with piperidine and formaldehyde in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final compound.

Scientific Research Applications

2-phenyl-3-(1-piperidinylmethyl)imidazo[2,1-a]isoquinoline has been studied for its potential applications in various areas of scientific research. For example, it has been investigated as a potential treatment for cancer due to its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.